Cas no 16772-63-7 (Naphtho[1,2-c]furan-3(1H)-one,5,5a,6,7,8,9,9a,9b-octahydro-5,9b-dihydroxy-6,6,9a-trimethyl-,(5R,5aS,9aS,9bS)-)

• Product Name: Naphtho[1,2-c]furan-3(1H)-one,5,5a,6,7,8,9,9a,9b-octahydro-5,9b-dihydroxy-6,6,9a-trimethyl-,(5R,5aS,9aS,9bS)-
• CAS No: 16772-63-7
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 210628
• PubChem ID: 161192
• Update Time: 2025-04-19

Naphtho[1,2-c]furan-3(1H)-one,5,5a,6,7,8,9,9a,9b-octahydro-5,9b-dihydroxy-6,6,9a-trimethyl-,(5R,5aS,9aS,9bS)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-c]furan-3(1H)-one,5,5a,6,7,8,9,9a,9b-octahydro-5,9b-dihydroxy-6,6,9a-trimethyl-,(5R,5aS,9aS,9bS)-
• (5R,5aS,9aS,9bS)-5,9b-dihydroxy-6,6,9a-trimethyl-1,5,5a,7,8,9-hexahydrobenzo[e][2]benzofuran-3-one
• pereniporin B
• (5R,5aS,9aS,9bS)-5,9b-dihydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
• Naphtho(1,2-c)furan-3(1H)-one, 5,5a,6,7,8,9,9a,9b-octahydro-5,9b-dihydroxy-6,6,9a-trimethyl-, (5R-(5alpha,5abeta,9aalpha,9bbeta))-
• (5R)-5,5aα,6,7,8,9,9a,9b-Octahydro-5β,9bα-dihydroxy-6,6,9aβ-trimethylnaphtho[1,2-c]furan-3(1H)-one
• SCHEMBL21025895
• DTXSID80937380
• 5,9b-Dihydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
• CHEMBL256709
• 16772-63-7

• Inchi： 1S/C15H22O4/c1-13(2)5-4-6-14(3)11(13)10(16)7-9-12(17)19-8-15(9,14)18/h7,10-11,16,18H,4-6,8H2,1-3H3/t10-,11+,14+,15-/m1/s1
• InChI Key： HLEGAPKZEJEXHT-FDRIWYBQSA-N
• SMILES： O[C@]12COC(C1=C[C@H]([C@H]1C(C)(C)CCC[C@@]12C)O)=O

Computed Properties

• Exact Mass: 266.152
• Monoisotopic Mass: 266.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 463°C at 760 mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.569

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans